Cas no 400755-43-3 (1-Ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 400755-43-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD02090833
• CID: 874271
• PubChem ID: 565702
• Update Time: 2025-05-21

1-Ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-5-carboxylic acid
• 1-ethyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 1-Ethylpyrazole-5-carboxylicAcid
• 2-Ethyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylicacid,1-ethyl-(9CI)
• 1-ethylpyrazole-5-carboxylic acid
• FSMHDKRQCDWWGZ-UHFFFAOYSA-N
• 2-ethylpyrazole-3-carboxylic acid
• 2-ethyl-3-pyrazolecarboxylic acid
• HMS1701G21
• STK315889
• BBL001449
• SBB000009
• 2565AE
• Pyrazole-5-carboxylic acid, 1-ethyl-
• TRA0098342
• SY014158
• 1-Ethyl-1H-pyrazole-5-carboxylic acid #
• AB0055518
• AB10

• MDL： MFCD02090833
• Inchi： 1S/C6H8N2O2/c1-2-8-5(6(9)10)3-4-7-8/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： FSMHDKRQCDWWGZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 140.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 307.4℃ at 760 mmHg
• Flash Point: 139.7℃
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 55.12000
• LogP: 0.60120

1-Ethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Ethyl-1H-pyrazole-5-carboxylic acid

1-Ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 400755-43-3): A Comprehensive Overview

1-Ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 400755-43-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of 1-Ethyl-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with an ethyl group at the 1-position and a carboxylic acid group at the 5-position, making it a versatile molecule for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing new drugs targeting various diseases. The carboxylic acid group in 1-Ethyl-1H-pyrazole-5-carboxylic acid is particularly valuable as it can undergo a wide range of reactions, such as esterification and amidation, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of enzymes involved in cancer progression and inflammation.

The synthesis of 1-Ethyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements are particularly important for industrial applications where large-scale synthesis is required.

In terms of applications, pyrazole derivatives like 1-Ethyl-1H-pyrazole-5-carboxylic acid have found uses in agrochemicals, where they serve as active ingredients in pesticides and herbicides due to their ability to target specific enzymes in pests and weeds. Additionally, these compounds are being investigated for their potential in materials science, such as in the development of novel polymers and sensors with unique electronic properties.

Recent research has also focused on the biological evaluation of 1-Ethyl-1H-pyrazole-5-carboxylic acid, particularly its anti-inflammatory and antioxidant activities. Studies conducted in vitro have shown promising results, suggesting that this compound could be a lead candidate for developing new therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

The structural versatility of 1-Ethyl-1H-pyrazole-5-carboxylic acid also makes it an attractive candidate for click chemistry applications. By incorporating this compound into larger molecular frameworks, researchers can create complex molecules with tailored functionalities. This approach has been successfully applied in drug delivery systems, where the compound serves as a linker or stabilizing agent for nanoparticles.

In conclusion, 1-Ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 400755-43-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicine, agriculture, and materials science.